4-[(3,5-Di-tert-butyl-4-hydroxybenzoyl)amino]benzoic acid

• CAS No.: 119306-51-3
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 4-[(3,5-ditert-butyl-4-hydroxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C22H27NO4/c1-21(2,3)16-11-14(12-17(18(16)24)22(4,5)6)19(25)23-15-9-7-13(8-10-15)20(26)27/h7-12,24H,1-6H3,(H,23,25)(H,26,27)
• InChI Key: SOUMNAXAAYKDPQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C(=O)NC2=CC=C(C=C2)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: R 8605; R-8605; R8605

Description

R 8605 is a third generation retinoid, a class of chemical compounds that are vitamers of vitamin A.

Synthesis routes and methods

Procedure details

A solution of 8.6g (0.063 mole) of p-aminobenzoic acid in 100 ml of 1,2-dimethoxyethane was added to a suspension of 8.0g (0.0298 mole) of 3,5-di-t-butyl-4-hydroxybenzoyl chloride in 100 ml of 1,2-dimethoxyethane, and the mixture was stirred at room temperature for 16 hours. The reaction mixture was then filtered. The filtrate was thereafter diluted with 200 ml of water and chilled. The resulting precipitate was collected, and was then recrystallized from a mixture of ethanol and water to give 3.6g of white needles of N-(4-carboxyphenyl)-3,5-di-t-butyl-4-hydroxybenzamide, m.p. 265°-266° C. Analysis: Calculated for C22H27NO4 : %C, 71.5; %H, 7.4; %N, 3.8; Found: %C, 71.7; %H, 7.3; %N, 3.6.